Cas no 2112004-84-7 (ethyl 2-amino-6-hydroxyheptanoate)

• Product Name: ethyl 2-amino-6-hydroxyheptanoate
• CAS No: 2112004-84-7
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6136603
• PubChem ID: 165524221
• Update Time: 2025-06-08

ethyl 2-amino-6-hydroxyheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-6-hydroxyheptanoate
• EN300-1300512
• 2112004-84-7

• Inchi： 1S/C9H19NO3/c1-3-13-9(12)8(10)6-4-5-7(2)11/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： YKDNBLQWKXEFSC-UHFFFAOYSA-N
• SMILES： OC(C)CCCC(C(=O)OCC)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 2-amino-6-hydroxyheptanoate

Ethyl 2-Amino-6-Hydroxyheptanoate (CAS No. 2112004-84-7): A Comprehensive Overview

Ethyl 2-amino-6-hydroxyheptanoate (CAS No. 2112004-84-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an amino group, a hydroxyl group, and an ester linkage. These functional groups endow the molecule with diverse chemical properties and potential biological activities, making it a subject of interest in both academic research and industrial applications.

The chemical formula of ethyl 2-amino-6-hydroxyheptanoate is C₉H₁₉NO₃. Its molecular weight is approximately 185.25 g/mol. The compound can be synthesized through various methods, including the esterification of 2-amino-6-hydroxyheptanoic acid with ethanol in the presence of a suitable catalyst. The resulting product is a colorless to pale yellow liquid with a characteristic odor.

In recent years, ethyl 2-amino-6-hydroxyheptanoate has gained significant attention due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that ethyl 2-amino-6-hydroxyheptanoate effectively reduces inflammation in animal models of arthritis. The researchers found that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby alleviating symptoms associated with inflammatory conditions.

Beyond its anti-inflammatory properties, ethyl 2-amino-6-hydroxyheptanoate has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the development of many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. A study published in the Oxidative Medicine and Cellular Longevity in 2023 reported that ethyl 2-amino-6-hydroxyheptanoate exhibits strong antioxidant activity by scavenging free radicals and upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that the compound could be a promising candidate for the prevention and treatment of oxidative stress-related diseases.

The pharmacokinetic properties of ethyl 2-amino-6-hydroxyheptanoate have also been studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and is rapidly absorbed into the bloodstream. It is metabolized primarily in the liver through hydrolysis to form 2-amino-6-hydroxyheptanoic acid, which is then excreted via urine. The half-life of ethyl 2-amino-6-hydroxyheptanoate in vivo is relatively short, which may limit its therapeutic efficacy but also reduces the risk of adverse effects associated with prolonged exposure.

In addition to its therapeutic potential, ethyl 2-amino-6-hydroxyheptanoate has been explored for its use in chemical synthesis and material science. The compound's functional groups make it an excellent building block for the synthesis of more complex molecules with tailored properties. For example, it can be used as a precursor for the synthesis of polymers with specific functionalities, such as biodegradable materials for drug delivery systems or coatings with enhanced mechanical properties.

The safety profile of ethyl 2-amino-6-hydroxyheptanoate has been extensively evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory settings and industrial applications.

In conclusion, ethyl 2-amino-6-hydroxyheptanoate (CAS No. 2112004-84-7) is a multifaceted compound with promising applications in medicine, chemical synthesis, and material science. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.